Cas no 29780-00-5 (12-Tridecenoic acid,methyl ester)

12-Tridecenoic acid,methyl ester structure
29780-00-5 structure
Product Name:12-Tridecenoic acid,methyl ester
CAS No:29780-00-5
MF:C14H26O2
MW:226.355044841766
CID:277284
PubChem ID:292982
Update Time:2025-04-19

12-Tridecenoic acid,methyl ester Chemical and Physical Properties

Names and Identifiers

    • 12-Tridecenoic acid,methyl ester
    • Methyl 12-cis-tridecenoate
    • METHYL 12C-TRIDECENOATE
    • methyl tridec-12-enoate
    • 11-dodecenyl acetate
    • Methyl 12-cis-tridecenoate1000µg
    • Methyl12-tridecenoate
    • Tridec-12-en-carbonsaeuremethylester
    • tridec-12-enoic acid methyl ester
    • Tridec-12-ensaeure-methylester
    • 29780-00-5
    • DTXSID50303598
    • NSC159260
    • methyl 12-tridecenoate
    • DELTA 12 CIS TRIDECENOIC ACID METHYL ESTER
    • NSC-159260
    • SCHEMBL3034063
    • 12-Tridecenoic acid methyl ester
    • DB-215942
    • Inchi: 1S/C14H26O2/c1-3-4-5-6-7-8-9-10-11-12-13-14(15)16-2/h3H,1,4-13H2,2H3
    • InChI Key: LCAVRNOMCURXMM-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCCCCCCCCC=C)=O

Computed Properties

  • Exact Mass: 226.19300
  • Monoisotopic Mass: 226.193
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 12
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 0.8810
  • Melting Point: -22.4°C (estimate)
  • Boiling Point: 277.98°C (estimate)
  • Flash Point: 116.1°C
  • Refractive Index: 1.4438
  • PSA: 26.30000
  • LogP: 4.24640

12-Tridecenoic acid,methyl ester Pricemore >>

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